Cas no 948037-38-5 (Ethyl (9-benzyl-9H-purin-6-YL)acetate)

Ethyl (9-benzyl-9H-purin-6-yl)acetate is a purine derivative with potential applications in medicinal chemistry and biochemical research. Its structure features a benzyl-substituted purine core linked to an ethyl acetate moiety, offering versatility as an intermediate in the synthesis of nucleoside analogs or enzyme inhibitors. The compound’s benzyl group enhances lipophilicity, potentially improving membrane permeability in biological systems. The ethyl ester functionality allows for further derivatization, enabling the introduction of carboxylic acid or amide groups through hydrolysis or aminolysis. This compound may be of interest in the development of purine-based therapeutics or as a scaffold for studying purinergic signaling pathways. Its synthetic accessibility and modifiable structure make it a valuable tool for exploratory research.
Ethyl (9-benzyl-9H-purin-6-YL)acetate structure
948037-38-5 structure
Product Name:Ethyl (9-benzyl-9H-purin-6-YL)acetate
CAS No:948037-38-5
MF:C16H16N4O2
MW:296.323843002319
CID:4936704
Update Time:2025-05-28

Ethyl (9-benzyl-9H-purin-6-YL)acetate Chemical and Physical Properties

Names and Identifiers

    • ETHYL (9-BENZYL-9H-PURIN-6-YL)ACETATE
    • Ethyl 2-(9-benzyl-9H-purin-6-yl)acetate
    • 9-Benzyl-9H-purine-6-acetic acid ethyl ester
    • Ethyl (9-benzyl-9H-purin-6-YL)acetate
    • Inchi: 1S/C16H16N4O2/c1-2-22-14(21)8-13-15-16(18-10-17-13)20(11-19-15)9-12-6-4-3-5-7-12/h3-7,10-11H,2,8-9H2,1H3
    • InChI Key: BMYTZGSFWBGTRA-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC1C2=C(N=CN=1)N(C=N2)CC1C=CC=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 373
  • XLogP3: 1.8
  • Topological Polar Surface Area: 69.9

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